Cas no 339098-19-0 (ethyl 4-(2-chlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate)

• Product Name: ethyl 4-(2-chlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate
• CAS No: 339098-19-0
• MF: C₁₉H₁₈ClNO₂S
• MW: 359.86972284317
• CID: 6786941
• PubChem ID: 3564200
• Update Time: 2025-10-22

ethyl 4-(2-chlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[(2-chlorophenyl)methyl]-3-methyl-1,4-benzothiazine-2-carboxylate
• ethyl4-[(2-chlorophenyl)methyl]-3-methyl-4H-1,4-benzothiazine-2-carboxylate
• HMS573I12
• ethyl 4-(2-chlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate
• 8H-423S
• 339098-19-0
• Bionet1_001850
• AKOS005102999
• ethyl 4-[(2-chlorophenyl)methyl]-3-methyl-4H-1,4-benzothiazine-2-carboxylate

• Inchi： 1S/C19H18ClNO2S/c1-3-23-19(22)18-13(2)21(12-14-8-4-5-9-15(14)20)16-10-6-7-11-17(16)24-18/h4-11H,3,12H2,1-2H3
• InChI Key： CSHLVPNRHLNTKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(C)=C(C(=O)OCC)SC2C=CC=CC1=2

Computed Properties

• Exact Mass: 359.0746777g/mol
• Monoisotopic Mass: 359.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 54.8Ų

Additional information on ethyl 4-(2-chlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate

Comprehensive Overview of Ethyl 4-(2-Chlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate (CAS No. 339098-19-0)

The compound ethyl 4-(2-chlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate (CAS No. 339098-19-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiazine core substituted with a 2-chlorobenzyl group and an ethyl carboxylate moiety, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to other heterocyclic compounds with known therapeutic effects.

In recent years, the demand for benzothiazine derivatives has surged due to their broad-spectrum biological activities. The ethyl 4-(2-chlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate is no exception, as it exhibits promising properties in modulating enzymatic pathways. Its chlorobenzyl substitution enhances lipophilicity, which is critical for improving membrane permeability in drug candidates. This characteristic aligns with current trends in medicinal chemistry, where researchers prioritize compounds with optimized pharmacokinetic profiles.

The synthesis of CAS No. 339098-19-0 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These methods are particularly relevant in green chemistry initiatives, where reducing solvent waste and energy consumption is a priority. As sustainability becomes a focal point in chemical manufacturing, innovations in synthesizing benzothiazine-based compounds are likely to gain traction.

From an industrial perspective, ethyl 4-(2-chlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate is valued for its role in developing crop protection agents. Its structural features contribute to its efficacy as a precursor for herbicides and fungicides, addressing the growing need for sustainable agricultural solutions. With global food security concerns on the rise, agrochemical researchers are actively investigating novel heterocyclic scaffolds to combat resistant pests and pathogens.

Analytical characterization of this compound involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with regulatory standards. The rise of AI-driven drug discovery has further amplified interest in CAS No. 339098-19-0, as computational models predict its interactions with biological targets. This intersection of traditional chemistry and cutting-edge technology underscores its relevance in modern research.

In summary, ethyl 4-(2-chlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate represents a critical building block in both pharmaceutical and agrochemical industries. Its adaptability to green synthesis methods and alignment with drug discovery trends position it as a compound of enduring significance. As scientific advancements continue, its applications are expected to expand, reinforcing its role in addressing contemporary challenges in health and agriculture.